N-benzyl-N-methyl-1-(4-phenylcyclohexyl)-4-piperidinamine oxalate

• IUPAC Name: N-benzyl-N-methyl-1-(4-phenylcyclohexyl)piperidin-4-amine;oxalic acid
• InChI: InChI=1S/C25H34N2.C2H2O4/c1-26(20-21-8-4-2-5-9-21)24-16-18-27(19-17-24)25-14-12-23(13-15-25)22-10-6-3-7-11-22;3-1(4)2(5)6/h2-11,23-25H,12-20H2,1H3;(H,3,4)(H,5,6)
• InChI Key: XOKYLZXQDNOYII-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCN(CC2)C3CCC(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H36N2O4
• Molecular Weight: 452.6 g/mol

Description

N-benzyl-N-methyl-1-(4-phenylcyclohexyl)-4-piperidinamine oxalate, commonly known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. BTCP is a psychoactive drug that has been used for scientific research purposes due to its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine.

Mechanism of Action

BTCP acts as a dopamine reuptake inhibitor by binding to the dopamine transporter and preventing the reuptake of dopamine into presynaptic neurons. This results in increased levels of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission. The exact mechanism of action of BTCP is not fully understood, but it is believed to involve the inhibition of dopamine transporter-mediated reverse transport of dopamine.
Biochemical and Physiological Effects:
BTCP has been shown to increase extracellular levels of dopamine in various brain regions, including the striatum, nucleus accumbens, and prefrontal cortex. This leads to enhanced dopaminergic neurotransmission, which is associated with increased motivation, reward, and pleasure. BTCP has also been shown to increase locomotor activity and induce hyperthermia in animals.

Advantages and Limitations for Lab Experiments

BTCP is a useful tool for studying the role of dopamine in various physiological and pathological conditions. It has high selectivity for the dopamine transporter and is not known to interact significantly with other neurotransmitter systems. However, its psychoactive effects and potential for abuse limit its use in certain experimental settings. Additionally, the lack of human clinical data on BTCP makes it difficult to extrapolate findings from animal studies to humans.

Future Directions

Future research on BTCP should focus on its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders. It may also be useful to investigate the effects of BTCP on other neurotransmitter systems and its interactions with other drugs. Additionally, further studies are needed to evaluate the safety and efficacy of BTCP in humans.

Scientific Research Applications

BTCP has been used for scientific research purposes to study the role of dopamine in various physiological and pathological conditions. It has been used to investigate the effects of dopamine reuptake inhibitors on the brain, as well as to study the mechanisms of addiction and drug abuse. BTCP has also been used in preclinical studies to evaluate its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders.